Cas no 1804442-69-0 (2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804442-69-0
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4845438
• Update Time: 2025-06-16

2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H7BrF5NO2/c10-1-6-7(18-9(13,14)15)5(3-17)4(2-16-6)8(11)12/h2,8,17H,1,3H2
• InChI Key： LHUGTWBIRRCHDN-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(CO)C(C(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804442-69-0)

2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804442-69-0, represents a fascinating example of how structural modifications can lead to the development of novel bioactive molecules. The presence of multiple fluorinated substituents and a bromomethyl group makes this molecule a versatile intermediate in the synthesis of various pharmacologically relevant compounds.

The molecular structure of 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol is characterized by a pyridine core, which is a common scaffold in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The pyridine ring is functionalized with a bromomethyl group at the 2-position, a difluoromethyl group at the 5-position, and a trifluoromethoxy group at the 3-position, along with a hydroxymethyl group at the 4-position. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further derivatization and investigation.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, often leading to improved drug-like characteristics. For instance, the presence of difluoromethyl and trifluoromethoxy groups in 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol can enhance its bioavailability and resistance to enzymatic degradation. These features are particularly valuable in the design of drugs that require prolonged circulation or targeted delivery to specific tissues.

The bromomethyl group at the 2-position of the pyridine ring serves as a reactive handle for further functionalization. This allows chemists to introduce additional substituents or link the molecule to other pharmacophores through nucleophilic substitution reactions. Such modifications are crucial in drug discovery, where the creation of libraries of diverse compounds is essential for identifying lead candidates. The reactivity of the bromomethyl group makes 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For example, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The pyridine scaffold is known to interact with ATP-binding sites in kinases, making it an ideal platform for designing small-molecule inhibitors. The fluorinated substituents can further enhance binding affinity by improving hydrophobic interactions and reducing solubility in water, thereby increasing target specificity.

Another area where 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors targeting viral enzymes. Fluorinated compounds have been particularly effective in designing drugs that can inhibit viral proteases and polymerases, which are essential for viral replication. The reactivity of the bromomethyl group also enables the attachment of additional moieties that can enhance drug delivery or target specificity.

The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution with appropriate reagents. The use of fluorinating agents such as Selectfluor® or DAST (di-n-butyl azodicarboxylate) is often employed to introduce difluoromethyl and trifluoromethoxy groups into the pyridine ring. These reactions must be conducted under controlled conditions to prevent unwanted side products and ensure reproducibility.

The purity and quality of 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol are critical for its applications in pharmaceutical research. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its identity and assess its purity. These methods provide detailed information about the molecular structure and chemical environment, ensuring that researchers are working with a compound that meets stringent quality standards.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804442-69-0) is a versatile intermediate with significant potential in drug discovery and development. Its unique structural features make it an attractive candidate for further derivatization into novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future pharmaceutical innovations.